Cas no 2418676-31-8 (1-2-(aminomethyl)-1,4-oxazepan-4-yl-2-(4-ethylphenyl)-2-methylpropan-1-one hydrochloride)

1-2-(aminomethyl)-1,4-oxazepan-4-yl-2-(4-ethylphenyl)-2-methylpropan-1-one hydrochloride structure
2418676-31-8 structure
Product Name:1-2-(aminomethyl)-1,4-oxazepan-4-yl-2-(4-ethylphenyl)-2-methylpropan-1-one hydrochloride
CAS No:2418676-31-8
MF:C18H29ClN2O2
MW:340.888064146042
MDL:MFCD32679948
CID:5677492
PubChem ID:154578078
Update Time:2025-05-19

1-2-(aminomethyl)-1,4-oxazepan-4-yl-2-(4-ethylphenyl)-2-methylpropan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2418676-31-8
    • 1-[2-(aminomethyl)-1,4-oxazepan-4-yl]-2-(4-ethylphenyl)-2-methylpropan-1-one hydrochloride
    • EN300-26675745
    • 1-[2-(Aminomethyl)-1,4-oxazepan-4-yl]-2-(4-ethylphenyl)-2-methylpropan-1-one;hydrochloride
    • 1-2-(aminomethyl)-1,4-oxazepan-4-yl-2-(4-ethylphenyl)-2-methylpropan-1-one hydrochloride
    • MDL: MFCD32679948
    • Inchi: 1S/C18H28N2O2.ClH/c1-4-14-6-8-15(9-7-14)18(2,3)17(21)20-10-5-11-22-16(12-19)13-20;/h6-9,16H,4-5,10-13,19H2,1-3H3;1H
    • InChI Key: ZBKRAUPCIYXHGF-UHFFFAOYSA-N
    • SMILES: Cl.O1CCCN(C(C(C)(C)C2C=CC(CC)=CC=2)=O)CC1CN

Computed Properties

  • Exact Mass: 340.1917559g/mol
  • Monoisotopic Mass: 340.1917559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 362
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6Ų

1-2-(aminomethyl)-1,4-oxazepan-4-yl-2-(4-ethylphenyl)-2-methylpropan-1-one hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26675745-1g
1-[2-(aminomethyl)-1,4-oxazepan-4-yl]-2-(4-ethylphenyl)-2-methylpropan-1-one hydrochloride
2418676-31-8
1g
$1256.0 2023-09-12
Enamine
EN300-26675745-5g
1-[2-(aminomethyl)-1,4-oxazepan-4-yl]-2-(4-ethylphenyl)-2-methylpropan-1-one hydrochloride
2418676-31-8
5g
$3645.0 2023-09-12
Enamine
EN300-26675745-10g
1-[2-(aminomethyl)-1,4-oxazepan-4-yl]-2-(4-ethylphenyl)-2-methylpropan-1-one hydrochloride
2418676-31-8
10g
$5405.0 2023-09-12
Enamine
EN300-26675745-0.05g
1-[2-(aminomethyl)-1,4-oxazepan-4-yl]-2-(4-ethylphenyl)-2-methylpropan-1-one hydrochloride
2418676-31-8 95.0%
0.05g
$293.0 2025-03-20
Enamine
EN300-26675745-0.1g
1-[2-(aminomethyl)-1,4-oxazepan-4-yl]-2-(4-ethylphenyl)-2-methylpropan-1-one hydrochloride
2418676-31-8 95.0%
0.1g
$437.0 2025-03-20
Enamine
EN300-26675745-0.25g
1-[2-(aminomethyl)-1,4-oxazepan-4-yl]-2-(4-ethylphenyl)-2-methylpropan-1-one hydrochloride
2418676-31-8 95.0%
0.25g
$623.0 2025-03-20
Enamine
EN300-26675745-0.5g
1-[2-(aminomethyl)-1,4-oxazepan-4-yl]-2-(4-ethylphenyl)-2-methylpropan-1-one hydrochloride
2418676-31-8 95.0%
0.5g
$980.0 2025-03-20
Enamine
EN300-26675745-1.0g
1-[2-(aminomethyl)-1,4-oxazepan-4-yl]-2-(4-ethylphenyl)-2-methylpropan-1-one hydrochloride
2418676-31-8 95.0%
1.0g
$1256.0 2025-03-20
Enamine
EN300-26675745-2.5g
1-[2-(aminomethyl)-1,4-oxazepan-4-yl]-2-(4-ethylphenyl)-2-methylpropan-1-one hydrochloride
2418676-31-8 95.0%
2.5g
$2464.0 2025-03-20
Enamine
EN300-26675745-5.0g
1-[2-(aminomethyl)-1,4-oxazepan-4-yl]-2-(4-ethylphenyl)-2-methylpropan-1-one hydrochloride
2418676-31-8 95.0%
5.0g
$3645.0 2025-03-20

Additional information on 1-2-(aminomethyl)-1,4-oxazepan-4-yl-2-(4-ethylphenyl)-2-methylpropan-1-one hydrochloride

Professional Introduction to Compound with CAS No. 2418676-31-8 and Product Name: 1-2-(aminomethyl)-1,4-oxazepan-4-yl-2-(4-ethylphenyl)-2-methylpropan-1-one hydrochloride

The compound identified by the CAS number 2418676-31-8 and the product name 1-2-(aminomethyl)-1,4-oxazepan-4-yl-2-(4-ethylphenyl)-2-methylpropan-1-one hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this molecule, particularly its 1,4-oxazepane core and the presence of both amine and ester-like functionalities, make it a promising candidate for further exploration in various therapeutic areas.

In recent years, the development of novel scaffolds for drug design has been a focal point in the pharmaceutical industry. The 1,4-oxazepane ring system is known for its ability to mimic the conformational flexibility of biological targets, thereby enhancing binding affinity and selectivity. The introduction of an aminomethyl group at the 2-position of the oxazepane ring adds another layer of complexity, enabling diverse chemical modifications that can fine-tune pharmacological properties. This structural motif has been extensively studied in the context of central nervous system (CNS) drugs, where its ability to cross the blood-brain barrier is particularly valuable.

The presence of a 4-ethylphenyl moiety in the molecule further enhances its pharmacological potential. This aromatic group is known to contribute to lipophilicity and metabolic stability, which are critical factors in drug development. Additionally, the 2-methylpropan-1-one moiety provides a chiral center that can be exploited to develop enantiomerically pure compounds with improved efficacy and reduced side effects. The hydrochloride salt form of this compound not only improves its solubility but also enhances its stability, making it more suitable for formulation into pharmaceutical products.

Recent studies have highlighted the importance of multitarget-directed drugs (MTDs) in addressing complex diseases. The compound under discussion exhibits characteristics that align well with this paradigm. For instance, preliminary computational studies suggest that it can interact with multiple protein targets simultaneously, including enzymes and receptors involved in neurotransmitter signaling. This multitarget engagement could lead to synergistic effects, potentially improving therapeutic outcomes.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The 1,4-oxazepane scaffold has been reported to exhibit properties similar to those of known CNS active compounds, such as benzodiazepines and GABA receptor modulators. The additional functional groups present in this molecule may enhance its ability to modulate these receptors without causing excessive sedation or tolerance, which are common issues with traditional CNS drugs.

Furthermore, the compound’s structure suggests that it may have anti-inflammatory properties. Inflammation is a key pathological process in many diseases, including neurodegenerative disorders like Alzheimer’s and Parkinson’s disease. Studies have shown that compounds with similar structural features can inhibit inflammatory pathways by modulating cytokine production and immune cell function. The aminomethyl group in particular may play a crucial role in this context by interacting with inflammatory mediators.

The synthesis and characterization of this compound have been performed using state-of-the-art techniques in organic chemistry and analytical spectroscopy. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been employed to confirm its structure and purity. These advanced methods ensure that the compound meets stringent quality standards required for preclinical and clinical studies.

In conclusion, the compound with CAS No. 2418676-31-8 and product name 1-2-(aminomethyl)-1,4-oxazepan-4-yl-2-(4-ethylphenyl)-2-methylpropan-1-one hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further exploration in drug discovery, particularly for treating neurological disorders and inflammatory conditions. The combination of computational studies, synthetic chemistry advancements, and pharmacological evaluations suggests that this compound has the potential to address unmet medical needs in a highly effective manner.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.